Cas no 1369952-83-9 (2-Bromo-6-isopropoxybenzamide)

• Product Name: 2-Bromo-6-isopropoxybenzamide
• CAS No: 1369952-83-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 3043574
• Update Time: 2025-05-21

2-Bromo-6-isopropoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-isopropoxybenzamide
• Benzamide, 2-bromo-6-(1-methylethoxy)-

• Inchi： 1S/C10H12BrNO2/c1-6(2)14-8-5-3-4-7(11)9(8)10(12)13/h3-6H,1-2H3,(H2,12,13)
• InChI Key： MLWJPMKFCWZKQD-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(OC(C)C)C=CC=C1Br

2-Bromo-6-isopropoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-isopropoxybenzamide

2-Bromo-6-isopropoxybenzamide: A Comprehensive Overview

2-Bromo-6-isopropoxybenzamide (CAS No. 1369952-83-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its bromine atom at position 2 and an isopropoxy group at position 6 on the benzene ring, is a derivative of benzamide. Its unique structure endows it with a range of chemical and biological properties that make it a valuable tool in research and industrial applications.

The synthesis of 2-Bromo-6-isopropoxybenzamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising areas of research involving 2-Bromo-6-isopropoxybenzamide is its application in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Researchers at the University of California have demonstrated that 2-Bromo-6-isopropoxybenzamide can effectively inhibit the activity of cyclooxygenase enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its pharmacological applications, 2-Bromo-6-isopropoxybenzamide has also found utility in materials science. Its ability to form stable covalent bonds with other organic molecules makes it an ideal candidate for the synthesis of advanced polymers and coatings. A team at MIT has recently developed a novel polymer system incorporating 2-Bromo-6-isopropoxybenzamide as a functional monomer, showcasing enhanced mechanical strength and thermal stability compared to conventional polymers.

The structural versatility of 2-Bromo-6-isopropoxybenzamide also lends itself to applications in agrochemicals. Its ability to act as a bioisostere in pesticide development has been explored by agricultural scientists at the University of Illinois. By replacing certain functional groups with those present in 2-Bromo-6-isopropoxybenzamide, researchers have successfully synthesized new classes of pesticides with improved efficacy and reduced environmental toxicity.

From a chemical standpoint, 2-Bromo-6-isopropoxybenzamide exhibits interesting reactivity patterns that make it a valuable substrate for further functionalization. For example, its bromine atom can be readily substituted with other nucleophiles under mild reaction conditions, enabling the creation of diverse derivatives. This property has been exploited in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-Bromo-6-isopropoxybenzamide. Using density functional theory (DFT), researchers at Stanford University have mapped out the molecular orbitals and electron distribution patterns of this compound. These insights have provided a deeper understanding of its reactivity and selectivity in various chemical transformations.

In conclusion, 2-Bromo-6-isopropoxybenzamide (CAS No. 1369952-83-9) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in future scientific advancements. As research continues to uncover new potential uses for this compound, its role in both academic and industrial settings is likely to expand further.